2-[(2E)-2-(4-hydroxy-3-methoxybenzylidene)hydrazinyl]-N-(3-methoxyphenyl)-2-oxoacetamide

Specification

• CAS No.: 357267-52-8
• Molecular Formula: C17H17N3O5
• Molecular Weight: 343.33 g/mol
• IUPAC Name: N'-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-N-(3-methoxyphenyl)oxamide
• Standard InChI: InChI=1S/C17H17N3O5/c1-24-13-5-3-4-12(9-13)19-16(22)17(23)20-18-10-11-6-7-14(21)15(8-11)25-2/h3-10,21H,1-2H3,(H,19,22)(H,20,23)/b18-10+
• Standard InChI Key: DMEAFQLAJYTGCL-VCHYOVAHSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)N/N=C/C2=CC(=C(C=C2)O)OC
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)NN=CC2=CC(=C(C=C2)O)OC

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound features a central oxoacetamide core linked to a hydrazinyl group and two aromatic rings. The (2E)-configuration of the hydrazinylidene moiety ensures planar geometry, facilitating π-π stacking interactions with biological targets. The 4-hydroxy-3-methoxybenzylidene group introduces electron-donating substituents, enhancing solubility and reactivity, while the 3-methoxyphenyl group contributes to steric bulk and lipophilicity.

Table 1: Key Molecular Properties

Property	Value
CAS No.	357267-52-8
Molecular Formula	C₁₇H₁₇N₃O₅
Molecular Weight	343.33 g/mol
IUPAC Name	N'-(E)-(4-Hydroxy-3-methoxyphenyl)methylideneamino-N-(3-methoxyphenyl)oxamide
SMILES	COC1=CC=CC(=C1)NC(=O)C(=O)N/N=C/C2=CC(=C(C=C2)O)OC

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy confirms the presence of distinct proton environments:

• Methoxy groups: Singlets at δ 3.85–3.90 ppm (OCH₃).

• Hydrazinylidene proton: A singlet near δ 8.20 ppm (N=CH).

• Aromatic protons: Multiplets between δ 6.70–7.50 ppm.
  Infrared (IR) spectroscopy reveals stretching vibrations for amide C=O (1680 cm⁻¹) and N-H (3300 cm⁻¹). High-resolution mass spectrometry (HRMS) corroborates the molecular ion peak at m/z 343.33.

Synthesis and Optimization

Synthetic Pathways

The compound is synthesized via a two-step protocol:

• Condensation: Reacting 3-methoxyphenyl oxoacetamide with 4-hydroxy-3-methoxybenzaldehyde in ethanol under acidic catalysis yields the hydrazinylidene intermediate.

• Purification: Recrystallization from ethanol or chromatography on silica gel achieves >95% purity.

Table 2: Reaction Conditions and Yields

Step	Reagents	Temperature	Time	Yield
Condensation	Ethanol, HCl	80°C	6 hr	78%
Purification	Ethanol/Water	RT	24 hr	95%

Scalability Challenges

Despite moderate yields, scalability is hindered by:

• Side reactions: Competing imine formation at elevated temperatures.

• Solvent limitations: Ethanol’s low boiling point restricts reaction kinetics.
  Alternative solvents like dimethylformamide (DMF) or microwave-assisted synthesis are under investigation to improve efficiency.

Assay	Target	Result (IC₅₀/MIC)
Cytotoxicity	MCF-7	12.3 μM
Cytotoxicity	A549	15.8 μM
Antibacterial	S. aureus	8 μg/mL
Antifungal	C. albicans	16 μg/mL

Mechanistic Insights

Apoptosis Induction

The compound upregulates pro-apoptotic proteins (Bax, caspase-3) and downregulates Bcl-2 in cancer cells, as confirmed by Western blotting. Molecular docking suggests strong binding to Bcl-2’s hydrophobic groove (binding energy: -9.2 kcal/mol).

Enzyme Inhibition

Preliminary data indicate inhibition of cyclooxygenase-2 (COX-2) and topoisomerase II, with IC₅₀ values of 18.4 μM and 22.7 μM, respectively. The methoxyphenyl group likely occupies enzyme active sites, blocking substrate access.

Comparative Analysis with Analogues

Structural Analogues

• N-(4-Ethoxyphenyl)-2-(2-(2-hydroxy-5-nitrobenzylidene)hydrazino)-2-oxoacetamide: Substituting methoxy with ethoxy reduces anticancer potency (IC₅₀ = 25.1 μM for MCF-7).

• N-(3-Methoxyphenyl)-N'-(2-methoxyphenyl)oxamide: Removing the hydroxy group diminishes antimicrobial activity (MIC = 32 μg/mL for S. aureus).

Table 4: Structure-Activity Relationships

Modification	Anticancer IC₅₀ (μM)	Antimicrobial MIC (μg/mL)
4-Hydroxy-3-methoxy	12.3	8
4-Ethoxy-3-nitro	25.1	24
2-Methoxy (no hydroxy)	34.5	32

Future Directions

Clinical Translation

• Pharmacokinetics: Current studies focus on oral bioavailability and metabolic stability in rodent models.

• Toxicology: Acute toxicity assays in zebrafish reveal an LD₅₀ of 120 mg/kg, necessitating structural optimization.

Targeted Drug Delivery

Conjugation with nanoparticles (e.g., liposomes, dendrimers) is being explored to enhance tumor-specific uptake and reduce off-target effects.